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Enbucrilate, a n-butyl cyanoacrylate-based tissue adhesive, presents a promising alternative
to traditional mechanical fixation methods like titanium screws for securing autologous bone
grafts.[1][2] Its application in bone regeneration and trauma surgery has been explored in
several preclinical studies, demonstrating its efficacy and biocompatibility.[1][2] Enbucrilate
adhesives, such as Tissuacryl® and Histoacryl®, have been shown to be effective in fixing
bone grafts, offering advantages such as ease of application and potentially reduced graft
resorption compared to screw fixation.[1][2]

Studies indicate that while enbucrilate is biocompatible when in contact with bone structures, it
may elicit a transient inflammatory response in the initial days following implantation.[1][2] This
initial inflammation is also observed with titanium screw fixation.[1][2] A key finding is that new
bone formation may be delayed in grafts fixed with enbucrilate compared to screws, though
the adhesive appears to result in less graft resorption over time.[1][2] While screw-fixed grafts
may show complete incorporation, enbucrilate-fixed grafts tend to show partial incorporation
after 120 days.[1][2] However, the use of n-butyl-2-cyanoacrylate has been associated with
better maintenance of bone graft volume.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3422321?utm_src=pdf-interest
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

It is important to note that while enbucrilate provides stable fixation, it may not lead to

complete incorporation of the graft to the recipient site, with a layer of adhesive and connective

tissue sometimes remaining at the interface.[3] The adhesive itself is not fully metabolized even

after 16 weeks.[4] Despite this, enbucrilate has been shown to stabilize the bone graft in the

crucial early weeks and does not appear to interfere with the overall consolidation of

osteotomies.[4]

Quantitative Data Summary

Table 1. Comparison of Enbucrilate Adhesives and Titanium Screws for Autologous Bone
Graft Fixation in Rabbits

o . Enbucrilate
Titanium Enbucrilate .
. (Histoacryl ) .
Parameter Screws (Tissuacryl @ Time Point Source
- Grou
(Group 1) ® - Group ) ) £
Inflammatory
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Inflammatory
i Not Observed  Present Present 15 Days [1][2]
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) - Observed Observed 60 Days [1112]
Formation
Graft ) )
) Complete Partial Partial 120 Days [1][2]
Incorporation
Graft
, 32.58
Resorption 26.58 (+£6.48) 34.75 (¥8.25) 120 Days [1][2]
%) (£10.22)
0

Table 2: Bone Graft Volume Maintenance and TRAP Expression

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29064767/
https://pubmed.ncbi.nlm.nih.gov/27047878/
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27047878/
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://pubmed.ncbi.nlm.nih.gov/28190302/
https://www.semanticscholar.org/paper/Adhesives-based-on-butyl%E2%80%90cyanoacrylate-for-fixation-Hochuli-Vieira-Pinto/b2bc544b2456c4fe4059ac2d0105d4833918605e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

L. Bone Graft TRAP TRAP
Fixation . .
Volume Expression (1 Expression (6 Source
Method .
Maintenance Week) Weeks)
Better volume No significant Significantly
n-butyl-2- _ . _
maintenance (p <  difference vs. higher than 1
cyanoacrylate
0.05) screws week (p = 0.007)
No significant Significantly
o Lower volume _ )
Titanium Screws difference vs. higher than 1

maintenance
NB-Cn week (p =0.03)

Experimental Protocols

Protocol 1: In Vivo Assessment of Enbucrilate for Autologous Bone Graft Fixation in a Rabbit
Model

¢ Animal Model: Adult male New Zealand White rabbits (or other suitable rabbit strain),
weighing between 3.5 and 4.0 kg, are commonly used.

e Surgical Procedure:

o Anesthetize the animals using an appropriate protocol (e.g., subcutaneous acepromazine
followed by intramuscular ketamine and xylazine).

o Perform cranial surgery to harvest autologous bone grafts.
o Create bilateral recipient sites on the mandibles.
o On one side, fix the bone graft using a titanium screw (control group).

o On the contralateral side, fix the bone graft using a thin layer of enbucrilate adhesive
(experimental group).

o Suture the surgical sites.

o Administer post-operative analgesics and anti-inflammatory medication.
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» Euthanasia and Sample Collection:
o Sacrifice animals at predetermined time points (e.g., 7, 15, 30, 60, and 120 days).[1][2]
o Harvest the mandibles containing the bone grafts.

e Analysis:

o Computed Tomography (CT): Perform CT scans immediately after surgery and at the time
of sacrifice to assess bone graft volume.

o Histological Analysis:

Fix the harvested tissues in 10% formalin.

Decalcify the samples.

Embed in paraffin and section.

Stain with Hematoxylin and Eosin (H&E) to evaluate tissue morphology, inflammatory
response, and new bone formation.

o Immunohistochemistry:

» Perform immunohistochemical staining for markers of bone resorption, such as Tartrate-
Resistant Acid Phosphatase (TRAP), to assess osteoclast activity.

o Histomorphometric Analysis:

» Quantify parameters such as the area of new bone formation, graft resorption, and the
extent of graft incorporation.
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Caption: Experimental workflow for evaluating enbucrilate in bone graft fixation.
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Caption: Logical relationship of enbucrilate fixation and bone graft healing.
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Protein Adsorption Mesenchymal Stem Cell Osteogenic Extracellular Matrix Mineralization and CEEsEErE
on Graft Surface Attachment and Proliferation Differentiation Deposition New Bone Formation 9

Enbucrilate-Fixed
Bone Graft

Click to download full resolution via product page

Caption: Simplified signaling pathway for osteointegration of a bone graft.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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